Tupichilignan A
Tupichilignan A
Brand Name:
Vulcanchem
CAS No.:
69586-96-5
VCID:
VC20775144
InChI:
InChI=1S/C22H26O7/c1-25-17-7-5-13(10-19(17)27-3)9-15-16(12-29-22(15)24)21(23)14-6-8-18(26-2)20(11-14)28-4/h5-8,10-11,15-16,21,23H,9,12H2,1-4H3/t15-,16+,21+/m1/s1
SMILES:
COC1=C(C=C(C=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)OC)OC)O)OC
Molecular Formula:
C22H26O7
Molecular Weight:
402.4 g/mol
Tupichilignan A
CAS No.: 69586-96-5
Cat. No.: VC20775144
Molecular Formula: C22H26O7
Molecular Weight: 402.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 69586-96-5 |
|---|---|
| Molecular Formula | C22H26O7 |
| Molecular Weight | 402.4 g/mol |
| IUPAC Name | (3R,4R)-4-[(R)-(3,4-dimethoxyphenyl)-hydroxymethyl]-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one |
| Standard InChI | InChI=1S/C22H26O7/c1-25-17-7-5-13(10-19(17)27-3)9-15-16(12-29-22(15)24)21(23)14-6-8-18(26-2)20(11-14)28-4/h5-8,10-11,15-16,21,23H,9,12H2,1-4H3/t15-,16+,21+/m1/s1 |
| Standard InChI Key | MWTKKKPTALSSLI-XFQAVAEZSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)C[C@@H]2[C@H](COC2=O)[C@H](C3=CC(=C(C=C3)OC)OC)O)OC |
| SMILES | COC1=C(C=C(C=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)OC)OC)O)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)OC)OC)O)OC |
| Appearance | Powder |
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